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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

An In-depth Guide for Researchers and Industry Professionals

Solvent Red 195 is a synthetically produced monoazo dye, recognized for its vibrant bluish-red
hue and significant stability under various conditions.[1][2] Predominantly utilized as a colorant,
its application spans across a wide range of plastics and polymers due to its excellent solubility
in organic solvents and polymer melts.[3][4] This technical guide provides a detailed overview
of Solvent Red 195, focusing on its applications, physicochemical properties, and toxicological
profile, presented in a format accessible to researchers, scientists, and professionals in
material science and related fields.

Core Applications

The primary application of Solvent Red 195 is in the coloration of a diverse array of plastics
and synthetic fibers.[5][6][7] Its high heat stability, lightfastness, and resistance to migration
make it a preferred choice for manufacturers.[1][4][8] The dye is suitable for both transparent
and opaque colorations.[1]

Key application areas include:

o Plastics: It is widely used in coloring materials such as polystyrene (PS), high-impact
polystyrene (HIPS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA),
styrene-acrylonitrile resin (SAN), polycarbonate (PC), polyethylene terephthalate (PET), and
rigid polyvinyl chloride (RPVC).[1][5][6][7]
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e Fibers: The dye is recommended for the pre-coloring of polyester (PES) and PET fibers
during the spinning process.[2][3]

 Inks and Coatings: While less common, it can be found in specialized inks and coatings
where high stability is required.[9]

The general workflow for incorporating Solvent Red 195 into plastics involves its direct addition
to the plastic melt, followed by even mixing before the molding or extrusion process. The
concentration can be adjusted to achieve the desired color intensity, with typical dosages for
transparent tones around 0.02% - 0.05% and for opaque tones approximately 0.1%.[10]

Physicochemical Properties

Solvent Red 195 exhibits several key properties that make it suitable for its industrial
applications. These properties have been quantified in various technical data sheets and are
summarized below for comparative analysis.

General Properties

Property Value Reference
Chemical Class Monoazo [3]
Appearance Bluish-Red Powder [1107]

C.l. Name Solvent Red 195 [2]

CAS Number 164251-88-1 [6][7]
Melting Point 214-216 °C [21[61[7]
Density 0.39 g/cm?3 [61[7]

Heat Stability and Fastness

The dye is noted for its excellent thermal stability, a critical factor for its use in high-temperature
plastic processing.
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Polymer Heat Stability (°C) Reference
PS 300 [61[71[8]

SB 280 [1]

ABS 240 [1]

SAN 280 [1]

PMMA 260 [1]

PC 300 [1]

PET 280 [1]

Note: The use of this dye in Styrene-butadiene block copolymer (SB) is not recommended by
some sources.[1]

The lightfastness of Solvent Red 195 is rated on a scale of 1 to 8, with 8 being superior. In
Polystyrene (PS), it demonstrates excellent lightfastness.

Property Value Reference

Light Fastness (in PS) 8 [61[71[8]

Alkali Fastness (Lacquer) 5 [6]

Acid Fastness (Lacquer) 5 [6]

Migration Resistance 5 [11]
Solubility

The solubility of Solvent Red 195 in various organic solvents at 20°C is presented below. This
property is crucial for its application in solvent-based systems.
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Solvent Solubility (g/L) Reference
Acetone 1.4 [61[7]

Butyl Acetate 1.3 [61[7]
Methylbenzene (Toluene) 2.7 [6][7]
Dichloromethane 37.1 [7]

Ethyl Alcohol 0.8 [7]

Synthesis Overview

The synthesis of Solvent Red 195, as described in patent literature, involves a multi-step

chemical process. A generalized workflow for its preparation is illustrated below. The process

typically starts with a diazotization reaction, followed by a coupling reaction to form the final

monoazo dye structure.
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A simplified workflow for the synthesis of Solvent Red 195.
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Toxicological Information

The toxicological data for Solvent Red 195 is primarily available through Material Safety Data
Sheets (MSDS). It is important to note that comprehensive toxicological studies are limited. The
available information suggests that the substance may be harmful if inhaled, ingested, or
absorbed through the skin, and may cause irritation to the eyes, skin, and respiratory tract.[12]

Handling and Safety Precautions:

Ventilation: Use in a well-ventilated area or with a chemical fume hood.[12][13]

» Personal Protective Equipment (PPE): Wear chemical safety goggles, rubber gloves, and
protective clothing.[12][13]

« Handling: Avoid dust formation and contact with skin and eyes. Wash thoroughly after
handling.[12][13]

o First Aid: In case of contact, flush eyes with water for at least 15 minutes, and wash skin with
soap and water. If inhaled, move to fresh air. Seek medical attention if symptoms persist.[12]
[14]

No data is available on carcinogenicity, teratogenicity, or reproductive toxicity.[12][15]
Mutagenicity data has been reported, but further details are not specified in the readily
available literature.[12]

Environmental Fate

There is limited information available regarding the ecological impact and environmental fate of
Solvent Red 195.[12] However, recent research has explored methods for the removal of
related reactive red dyes from industrial wastewater, including adsorption using modified
agricultural waste and extraction with deep eutectic solvents.[16][17] These studies highlight
the importance of mitigating the environmental release of such dyes.

Conclusion

Solvent Red 195 is a high-performance solvent dye with significant applications in the plastics
and polymer industries. Its excellent thermal stability, lightfastness, and solubility profile make it
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a versatile colorant for a wide range of materials. While its primary use is industrial, an
understanding of its properties and toxicological profile is essential for safe handling and to
inform future research into more sustainable and environmentally benign coloring agents. The
lack of extensive toxicological and environmental data underscores the need for further
investigation in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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